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Compound of Interest

Compound Name: Diclofenac Amide-13C6

Cat. No.: B195509 Get Quote

Diclofenac Amide-¹³C₆: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the physical and chemical

specifications of Diclofenac Amide-¹³C₆, a stable isotope-labeled derivative of a well-known

non-steroidal anti-inflammatory drug (NSAID) metabolite. This document is intended to serve

as a comprehensive resource, incorporating available data on its synthesis, characterization,

and potential applications in scientific research.

Core Physical and Chemical Specifications
Diclofenac Amide-¹³C₆ is the ¹³C-labeled version of Diclofenac Amide, also known as 1-(2,6-

dichlorophenyl)-1,3-dihydro-2H-indol-2-one or Diclofenac Lactam. The incorporation of six ¹³C

atoms into the benzene ring of the indolinone moiety provides a distinct mass signature,

making it an invaluable tool for quantitative analysis and metabolic studies.
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Property Specification Source(s)

Chemical Name
1-(2,6-Dichlorophenyl)-1,3-

dihydro-2H-indol-2-one-¹³C₆
N/A

Synonyms
Diclofenac Amide-¹³C₆, 1-(2,6-

Dichlorophenyl)oxindole-¹³C₆
N/A

Molecular Formula C₈¹³C₆H₉Cl₂NO [1][2]

Molecular Weight 284.09 g/mol [1][2]

Unlabeled CAS Number 15362-40-0 [3]

Appearance White to off-white solid [N/A]

Solubility (unlabeled)

Soluble in DMF (>50 mg/ml),

DMSO (>40 mg/ml), and

Ethanol (>35 mg/ml)

[3]

Synthesis and Isotopic Labeling
The synthesis of Diclofenac Amide typically involves the intramolecular cyclization of

Diclofenac. The stable isotope-labeled variant, Diclofenac Amide-¹³C₆, would be synthesized

from ¹³C₆-labeled Diclofenac.

General Synthesis of Diclofenac Amide
The conversion of Diclofenac to its amide form is achieved through an intramolecular

condensation reaction. This is commonly facilitated by activating the carboxylic acid group of

Diclofenac, making it susceptible to nucleophilic attack by the secondary amine.

Experimental Protocol: Synthesis of Diclofenac Amide via Thionyl Chloride

Dissolution: Diclofenac is dissolved in a suitable organic solvent.

Activation: Thionyl chloride (SOCl₂) is added to the solution at room temperature. The molar

ratio of Diclofenac to thionyl chloride is typically optimized for the reaction.
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Reaction: The mixture is stirred at a moderate temperature for a sufficient period to ensure

complete cyclization.

Isolation: The resulting crude product is isolated by filtration.

Purification: The crude solid is washed with an appropriate solvent and dried to yield the final

product, 1-(2,6-dichlorophenyl)-2-indolinone.

Another common method involves the use of a carbodiimide, such as N,N'-

dicyclohexylcarbodiimide (DCC), to facilitate the amide bond formation.
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Synthesis workflow for Diclofenac Amide-¹³C₆.

Analytical Characterization
The structural confirmation and purity assessment of Diclofenac Amide-¹³C₆ are performed

using standard analytical techniques. While specific spectral data for the ¹³C₆-labeled

compound is not readily available in the public domain, the data for the unlabeled analogue

provides a reliable reference.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to be identical to that of the unlabeled

Diclofenac Amide, showing characteristic signals for the aromatic and methylene protons.

¹³C NMR: The ¹³C NMR spectrum will be significantly different from the unlabeled compound

due to the incorporation of six ¹³C isotopes. The signals corresponding to the labeled carbon

atoms in the indolinone ring system will be intense, and their chemical shifts can confirm the

position of the labels.
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Infrared (IR) Spectroscopy
The IR spectrum of Diclofenac Amide is characterized by a strong absorption band

corresponding to the lactam carbonyl (C=O) stretching vibration, typically observed in the

region of 1700-1750 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry is a critical tool for confirming the molecular weight and isotopic enrichment

of Diclofenac Amide-¹³C₆. The mass spectrum will show a molecular ion peak corresponding to

the mass of the ¹³C₆-labeled compound (approximately 284.09 Da). Fragmentation patterns

can be analyzed to further confirm the structure. The exact mass of the unlabeled compound is

277.0061 g/mol , and the molecular ion peak [M]⁺ would be expected at an m/z corresponding

to this weight[4].
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Analytical workflow for the characterization of Diclofenac Amide-¹³C₆.

Application in Research
Stable isotope-labeled compounds like Diclofenac Amide-¹³C₆ are primarily used as internal

standards in quantitative bioanalytical assays, such as those employing liquid chromatography-

mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS). These

standards are essential for correcting for matrix effects and variations in sample preparation

and instrument response, thereby ensuring the accuracy and precision of the analytical

method.
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Given that Diclofenac Amide is a known metabolite and degradation product of Diclofenac, the

¹³C₆-labeled version is particularly useful in pharmacokinetic studies to trace the metabolic fate

of the parent drug.

Metabolic Context of Diclofenac
Understanding the metabolism of Diclofenac provides context for the utility of its labeled amide

metabolite. Diclofenac undergoes two primary metabolic transformations in humans:

hydroxylation and glucuronidation.
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Simplified metabolic and degradation pathways of Diclofenac.

Diclofenac Amide can be formed as a degradation product of Diclofenac, particularly under

acidic conditions, and has also been identified as a metabolite. The use of Diclofenac Amide-

¹³C₆ allows for the precise quantification of this specific metabolic or degradation pathway.

Safety and Handling
Diclofenac Amide-¹³C₆ is intended for research use only and is not for human or veterinary use.

Standard laboratory safety protocols should be followed when handling this compound,

including the use of personal protective equipment such as gloves, lab coats, and safety
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glasses. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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